Cas no 2639389-07-2 (rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid)
rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid
- EN300-27730360
- 2639389-07-2
- rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid
-
- Inchi: 1S/C22H24N2O5/c1-15(2)24-18(25)13-23(22(28)29-14-16-9-5-3-6-10-16)20(21(26)27)19(24)17-11-7-4-8-12-17/h3-12,15,19-20H,13-14H2,1-2H3,(H,26,27)/t19-,20+/m1/s1
- InChI Key: YWPBKEBBPAEAMX-UXHICEINSA-N
- SMILES: O=C1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)[C@@H](C2C=CC=CC=2)N1C(C)C
Computed Properties
- Exact Mass: 396.16852187g/mol
- Monoisotopic Mass: 396.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 87.2Ų
rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730360-0.05g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-27730360-0.1g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-27730360-0.25g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-27730360-0.5g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-27730360-1.0g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-27730360-2.5g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-27730360-5.0g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-27730360-10.0g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 | |
| Enamine | EN300-27730360-1g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 1g |
$1500.0 | 2023-09-10 | ||
| Enamine | EN300-27730360-5g |
rac-(2R,3S)-1-[(benzyloxy)carbonyl]-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid |
2639389-07-2 | 5g |
$4349.0 | 2023-09-10 |
rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid
Professional Introduction to rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic Acid (CAS No. 2639389-07-2)
The compound rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid, identified by its CAS number 2639389-07-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is well-documented for its diverse biological activities and therapeutic applications. The unique stereochemistry of this molecule, characterized by the presence of stereocenters at the 2R and 3S positions, contributes to its distinct chemical and pharmacological properties.
In recent years, there has been a growing interest in piperazine derivatives due to their role as key scaffolds in the design of drugs targeting various diseases. The structural motif of rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid exhibits a combination of functional groups that make it a promising candidate for further investigation. Specifically, the presence of a benzyloxy carbonyl group and an oxo group at the 5-position enhances its reactivity and binding affinity to biological targets.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that piperazine derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in neurotransmission, inflammation, and metabolic disorders. The specific stereochemistry of rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid is particularly noteworthy, as it can influence the molecule's pharmacokinetic properties and overall efficacy.
Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular configuration can significantly impact biological activity. For instance, the 2R,3S configuration in this compound may confer specific interactions with biological targets that are not observed with other stereoisomers. This has prompted researchers to explore its potential as a lead compound for further optimization.
The benzyloxy carbonyl group in rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-y)piperazine -2-carboxylic acid also plays a crucial role in its chemical behavior. This moiety is known to enhance the stability of the molecule and improve its solubility in various solvents, making it more suitable for formulation into pharmaceutical products. Additionally, the oxo group at the 5-position contributes to the molecule's reactivity, allowing for further chemical modifications that could enhance its biological activity.
In the context of drug discovery, this compound represents an exciting opportunity for medicinal chemists to develop new treatments for various diseases. Its unique structural features and potential biological activities make it a valuable asset in ongoing research efforts. By leveraging advanced synthetic techniques and computational methods, scientists can further explore its pharmacological profile and identify new therapeutic applications.
The development of novel piperazine derivatives continues to be a vibrant area of research, with significant implications for human health. As our understanding of molecular interactions grows, compounds like rac-(2R,3S)-1-(benzyloxy)carbonyl -5-o x o -3 -phenyl -4 -(propan -2 - y l)piperazine -2-carboxylic acid are poised to play a crucial role in shaping the future of pharmaceutical innovation. The combination of stereochemical precision and functional group diversity offers a rich foundation for designing molecules with enhanced therapeutic potential.
In conclusion, rac-(2R,3S)-1-(benzyloxy)carbonyl -5-o x o -3 -phenyl -4 -(propan -2 - y l)piperazine -2-carboxylic acid (CAS No. 2639389 -07 - 2) is a promising compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for further investigation into new drug development. As research progresses, this molecule is likely to contribute valuable insights into the design and optimization of next-generation therapeutic agents.
2639389-07-2 (rac-(2R,3S)-1-(benzyloxy)carbonyl-5-oxo-3-phenyl-4-(propan-2-yl)piperazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)